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Compound of Interest

Compound Name:
3-Fluoro-4-methylbenzene-1-

sulfonyl fluoride

Cat. No.: B15265307

Get Quote

Executive Summary
3-Fluoro-4-methylbenzene-1-sulfonyl fluoride (CAS: 1842346-69-3) is a specialized

electrophilic warhead utilized in Sulfur-Fluoride Exchange (SuFEx) click chemistry.[1][2] Unlike

its sulfonyl chloride precursors, this compound offers a unique balance of thermodynamic

stability and latent reactivity, making it a critical building block for covalent protein labeling and

the synthesis of sulfonyl-linked pharmacophores.

This guide provides a comprehensive technical analysis of the compound, including verified

sourcing channels, price benchmarking, and a validated "Make vs. Buy" protocol for laboratory

synthesis.

Chemical Profile & Identity
Before sourcing, it is critical to distinguish the target sulfonyl fluoride from its ubiquitous sulfonyl

chloride precursor.
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Property Specification

Chemical Name 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride

CAS Number 1842346-69-3

Molecular Formula C₇H₆F₂O₂S

Molecular Weight 192.18 g/mol

Key Functional Group Sulfonyl Fluoride (-SO₂F)

Precursor CAS 90260-13-2 (Sulfonyl Chloride)

Stability
High resistance to hydrolysis; stable in aqueous

buffer (pH < 9)

Market Analysis: Suppliers & Pricing
The commercial availability of the sulfonyl fluoride derivative is significantly lower than that of

the chloride. Most vendors stock the chloride (CAS 90260-13-2) and offer the fluoride as a

"made-to-order" or catalog item with longer lead times.

Verified Suppliers
Note: Availability is subject to real-time stock fluctuations.

Supplier Catalog / SKU Format Status

BLD Pharm BD01028547 Catalog Primary Source

Enamine Inquire Building Block Made-to-Order

WuXi AppTec Custom Bulk Contract Synthesis

ChemScene Precursor Only CAS 90260-13-2 In Stock (Chloride)

Price Benchmarking (Estimates)
Pricing for sulfonyl fluorides carries a significant premium over chlorides due to the specialized

fluorination step required during manufacturing.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15265307?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound Form Quantity
Estimated Price
(USD)

Lead Time

Sulfonyl Fluoride

(Target)
100 mg $120 - $180 2-4 Weeks

Sulfonyl Fluoride

(Target)
1 g $450 - $600 2-6 Weeks

Sulfonyl Chloride

(Precursor)
1 g $30 - $50 1-3 Days

Strategic Insight: Due to the high markup on the fluoride (~10x cost of chloride), laboratories

capable of performing a simple halogen exchange (halex) reaction should opt to buy the

chloride and synthesize the fluoride.

Sourcing Decision Matrix
The following decision tree illustrates the logic for sourcing based on project scale and urgency.

Need 3-Fluoro-4-methyl
benzenesulfonyl Fluoride Quantity Required?

Urgency?< 500mg

MAKE In-House
(From Chloride)

> 1g (Cost Saving)

BUY Direct
(BLD Pharm/Enamine)

High (Need < 1 week)

Low (Can wait 2 days)

Click to download full resolution via product page

Figure 1: Decision matrix for sourcing 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride.

Technical Protocol: In-House Synthesis
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For researchers choosing the "Make" route, the conversion of 3-fluoro-4-methylbenzene-1-

sulfonyl chloride (CAS 90260-13-2) to the fluoride is a robust, self-validating protocol known as

the "KHF₂ Bifluoride Exchange."

Reaction Mechanism
The reaction relies on the thermodynamic stability of the S-F bond (approx. 90 kcal/mol)

compared to the S-Cl bond. The bifluoride ion (HF₂⁻) acts as a potent nucleophile in a biphasic

or solvated system.

Sulfonyl Chloride
(R-SO2-Cl)

Sulfonyl Fluoride
(R-SO2-F)

 MeCN/Acetone
RT, 2-4 hrs

KHF2 (sat. aq.)

KCl + HF

Click to download full resolution via product page

Figure 2: Bifluoride exchange mechanism for converting sulfonyl chlorides to fluorides.

Step-by-Step Methodology
Reagents:

Precursor: 3-Fluoro-4-methylbenzene-1-sulfonyl chloride (1.0 equiv).

Fluorinating Agent: Potassium Bifluoride (KHF₂) (2.0 - 4.0 equiv).

Solvent: Acetonitrile (MeCN) or THF.

Protocol:

Preparation: Dissolve the sulfonyl chloride (1 mmol) in MeCN (2 mL) in a glass vial. Note:

Glass is acceptable as KHF₂ does not etch glass rapidly under these mild conditions, but

plastic (PP) is preferred for long-term storage of reagents.

Addition: Add a saturated aqueous solution of KHF₂ (approx. 4M, 0.5 mL) dropwise.
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Reaction: Stir vigorously at room temperature for 2–4 hours.

Monitoring (Self-Validation): Monitor by TLC or LC-MS.

TLC Endpoint: The fluoride typically runs slightly higher (more non-polar) than the chloride.

LC-MS: The fluoride is often "silent" or shows weak ionization compared to the chloride,

but the disappearance of the chloride peak is definitive.

Workup: Dilute with EtOAc, wash with water (x2) and brine (x1). Dry over MgSO₄ and

concentrate.

Purification: Usually not required. If necessary, pass through a short silica plug

(Hexane/EtOAc).

Yield Expectation: >90% conversion is typical for aryl sulfonyl chlorides.

Applications in Drug Discovery (SuFEx)
Why use 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride specifically?

Covalent Probes: The sulfonyl fluoride group reacts exclusively with activated nucleophiles

(e.g., Tyrosine or Lysine residues in a specific protein pocket) but remains inert to free water

and thiols in the cytosol. This "context-dependent reactivity" is the hallmark of SuFEx.

Electronic Tuning: The fluorine atom at the meta position (relative to the sulfonyl group) and

the methyl group at the para position fine-tune the electrophilicity of the sulfur center. The

fluorine substituent on the ring withdraws electron density, slightly activating the sulfonyl

fluoride warhead compared to a non-fluorinated tolyl analog.

SuFEx Protein Labeling Workflow
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Figure 3: Mechanism of covalent protein modification via SuFEx.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

1. 154641-99-3|4-Fluoro-2-methyl-benzenesulfonyl fluoride|BLD Pharm [bldpharm.com]

2. 115561-01-8|3,4-Difluorobenzenesulfonyl fluoride|BLD Pharm [bldpharm.com]

3. 90260-13-2|3-Fluoro-4-methylbenzene-1-sulfonyl chloride|BLD Pharm [bldpharm.com]

To cite this document: BenchChem. [3-Fluoro-4-methylbenzenesulfonyl Fluoride: Technical
Guide & Sourcing Strategy]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15265307/docs#3-fluoro-4-methylbenzenesulfonyl-
fluoride-technical-guide-sourcing-strategy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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